2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide

• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H21N3O5S/c1-11-20(26)23-14-10-13(8-9-15(14)30-11)19-12(2)31-22(24-19)25-21(27)18-16(28-3)6-5-7-17(18)29-4/h5-11H,1-4H3,(H,23,26)(H,24,25,27)
• InChI Key: JTGFVRYOCPEKHE-UHFFFAOYSA-N
• SMILES: CC1C(=O)NC2=C(O1)C=CC(=C2)C3=C(SC(=N3)NC(=O)C4=C(C=CC=C4OC)OC)C

Description

2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide is not fully understood, but it is believed to work by activating the immune system and inducing the production of cytokines. 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide has been shown to activate the NF-κB signaling pathway, which is involved in the regulation of immune responses and inflammation.
Biochemical and physiological effects:
2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to induce the production of cytokines, including tumor necrosis factor alpha (TNF-α), interleukin-6 (IL-6), and interferon gamma (IFN-γ). 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide has also been shown to increase the permeability of blood vessels in tumors, which can enhance the delivery of chemotherapy drugs.

Advantages and Limitations for Lab Experiments

One advantage of 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide in lab experiments is its ability to induce the production of cytokines, which can be used to study the immune response to cancer cells. However, 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide has also been shown to have limitations in certain experimental settings. For example, it has been shown to have limited efficacy in certain cancer types and in combination with certain chemotherapy drugs.

Future Directions

There are a number of future directions for research on 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide. One area of focus is on identifying the optimal dosing and administration schedule for 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide in combination with other cancer treatments. Another area of focus is on identifying biomarkers that can be used to predict which patients are most likely to respond to 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide treatment. Additionally, there is ongoing research into the development of new 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide analogs that may have improved efficacy and safety profiles.

Synthesis Methods

2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide is typically synthesized through a multi-step process that involves the reaction of various chemical compounds. The exact method of synthesis can vary depending on the laboratory, but typically involves the use of organic solvents and various reagents.

Scientific Research Applications

2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide has been extensively studied for its potential use in cancer treatment. It has been shown to have anti-tumor activity in a variety of different cancer types, including lung, breast, and colon cancer. 2,6-dimethoxy-N-[5-methyl-4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]benzamide works by activating the immune system and inducing the production of cytokines, which are molecules that help to fight cancer cells.